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Compound of Interest

Compound Name: MPdC

Cat. No.: B1662566 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides essential safety

and logistical information for the proper disposal of MPdC (L-anti-endo-3,4-

Methanopyrrolidinedicarboxylic acid), a potent glutamate transporter inhibitor.

While a specific Safety Data Sheet (SDS) for MPdC is not readily available, this guide is based

on the disposal procedures for a structurally similar and commercially available compound, (S)-

(-)-2-Pyrrolidone-5-carboxylic acid (L-Pyroglutamic acid), a heterocyclic carboxylic acid.[1][2] It

is crucial to handle MPdC with the assumption that it may present similar hazards.

I. Chemical and Physical Properties
A summary of the known quantitative data for MPdC is presented below. This information is

critical for safe handling and in the event of a spill.

Property Value Reference

Molecular Weight 171.15 g/mol [Tocris Bioscience]

Formula C₇H₉NO₄ [Tocris Bioscience]

Solubility Soluble to 100 mM in water [R&D Systems]

Storage Store at room temperature [Tocris Bioscience]

Appearance Crystalline solid [Cayman Chemical]
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II. Personal Protective Equipment (PPE)
Before handling MPdC, ensure that the following personal protective equipment is worn to

minimize exposure:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working with the powdered form or in a situation where dust may

be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

III. Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of MPdC waste.

Waste Generation Waste Segregation & Collection Waste Disposal

Unused MPdC or Contaminated Materials Collect in a designated, labeled, and sealed waste containerSegregate at source Dispose of as hazardous chemical wasteTransfer to EHS Follow all federal, state, and local regulationsRegulatory Compliance

Click to download full resolution via product page

MPdC Disposal Workflow

IV. Step-by-Step Disposal Procedures
1. Waste Identification and Collection:

All unused or unwanted MPdC, as well as any materials contaminated with MPdC (e.g.,

pipette tips, gloves, bench paper), should be considered chemical waste.
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Collect this waste in a designated, properly labeled, and securely sealed container. The

container should be made of a material compatible with the chemical.

2. Spill Management:

In the event of a spill, follow these procedures:

For solid spills: Carefully sweep up the material and place it into a suitable, closed container

for disposal.[1] Avoid generating dust.

For dissolved spills: Absorb the spill with an inert solid material, such as clay or

diatomaceous earth, and shovel the mixture into a suitable container for disposal.[2]

Ensure adequate ventilation in the spill area.[1][2]

After cleanup, thoroughly wash the area with soap and water.

3. Final Disposal:

Chemical waste, including MPdC, should not be disposed of in the regular trash or down the

drain.

The collected waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.

Adhere to all federal, state, and local regulations regarding hazardous waste disposal.

V. Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.[2]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[1]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

By adhering to these procedures, you can ensure the safe and responsible disposal of MPdC,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific safety protocols and the relevant Safety Data Sheets for the chemicals you are working

with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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